3-[1-(4-chlorophenyl)-5-oxopyrrolidin-3-yl]-1-[(pyridin-2-yl)methyl]urea

• IUPAC Name: 1-[1-(4-chlorophenyl)-5-oxopyrrolidin-3-yl]-3-(pyridin-2-ylmethyl)urea
• InChI: InChI=1S/C17H17ClN4O2/c18-12-4-6-15(7-5-12)22-11-14(9-16(22)23)21-17(24)20-10-13-3-1-2-8-19-13/h1-8,14H,9-11H2,(H2,20,21,24)
• InChI Key: HMFFFEFGXFDJJQ-UHFFFAOYSA-N
• Canonical SMILES: C1C(CN(C1=O)C2=CC=C(C=C2)Cl)NC(=O)NCC3=CC=CC=N3
• Molecular Formula: C17H17ClN4O2
• Molecular Weight: 344.8 g/mol

Description

3-[1-(4-chlorophenyl)-5-oxopyrrolidin-3-yl]-1-[(pyridin-2-yl)methyl]urea, also known as 3-CPMU, is a synthetic molecule that has been used in a variety of scientific experiments and research studies. 3-CPMU is a member of the pyrrolidinone family, a class of compounds that are known for their ability to bind to and activate G-protein coupled receptors. 3-CPMU is an important tool for scientists as it can be used to study the effects of G-protein coupled receptor activation on biochemical and physiological processes.

Scientific Research Applications

3-[1-(4-chlorophenyl)-5-oxopyrrolidin-3-yl]-1-[(pyridin-2-yl)methyl]urea has been used in a variety of scientific studies and experiments. It has been used to study the activation of G-protein coupled receptors and the effects of this activation on biochemical and physiological processes. In addition, 3-[1-(4-chlorophenyl)-5-oxopyrrolidin-3-yl]-1-[(pyridin-2-yl)methyl]urea has been used to study the effects of drugs on G-protein coupled receptors, as well as the effects of G-protein coupled receptor activation on cell signaling pathways.

Mechanism of Action

3-[1-(4-chlorophenyl)-5-oxopyrrolidin-3-yl]-1-[(pyridin-2-yl)methyl]urea is an activator of G-protein coupled receptors. When it binds to the receptor, it causes a conformational change in the receptor, which triggers the activation of the G-protein. This activation leads to the activation of downstream signaling pathways, which in turn leads to a variety of biochemical and physiological effects.
Biochemical and Physiological Effects
The activation of G-protein coupled receptors by 3-[1-(4-chlorophenyl)-5-oxopyrrolidin-3-yl]-1-[(pyridin-2-yl)methyl]urea leads to a variety of biochemical and physiological effects. These effects include changes in hormone levels, increases in intracellular calcium levels, and increases in cAMP levels. In addition, 3-[1-(4-chlorophenyl)-5-oxopyrrolidin-3-yl]-1-[(pyridin-2-yl)methyl]urea has been shown to modulate the activity of ion channels, leading to changes in neuronal excitability.

Advantages and Limitations for Lab Experiments

3-[1-(4-chlorophenyl)-5-oxopyrrolidin-3-yl]-1-[(pyridin-2-yl)methyl]urea is a useful tool for scientists studying G-protein coupled receptor activation. One of the main advantages of using 3-[1-(4-chlorophenyl)-5-oxopyrrolidin-3-yl]-1-[(pyridin-2-yl)methyl]urea is its high selectivity for G-protein coupled receptors, which allows scientists to study the effects of receptor activation without interference from other compounds. However, 3-[1-(4-chlorophenyl)-5-oxopyrrolidin-3-yl]-1-[(pyridin-2-yl)methyl]urea is also limited in that it is not as potent as some other compounds, and therefore may not be suitable for experiments requiring high levels of receptor activation.

Future Directions

There are a number of potential future directions for research using 3-[1-(4-chlorophenyl)-5-oxopyrrolidin-3-yl]-1-[(pyridin-2-yl)methyl]urea. These include the development of more potent or selective compounds, the investigation of the effects of G-protein coupled receptor activation on other biochemical and physiological processes, and the use of 3-[1-(4-chlorophenyl)-5-oxopyrrolidin-3-yl]-1-[(pyridin-2-yl)methyl]urea in drug development. In addition, 3-[1-(4-chlorophenyl)-5-oxopyrrolidin-3-yl]-1-[(pyridin-2-yl)methyl]urea could be used to study the effects of G-protein coupled receptor activation on diseases such as diabetes, obesity, and cancer. Finally, 3-[1-(4-chlorophenyl)-5-oxopyrrolidin-3-yl]-1-[(pyridin-2-yl)methyl]urea could be used to study the effects of G-protein coupled receptor activation on the development and maintenance of the nervous system.

Synthesis Methods

3-[1-(4-chlorophenyl)-5-oxopyrrolidin-3-yl]-1-[(pyridin-2-yl)methyl]urea is synthesized from the reaction of 4-chlorophenyl isocyanate with 5-oxopyrrolidin-3-ylmethyl-1-(pyridin-2-yl)urea. This reaction takes place in the presence of a base, such as sodium carbonate, and is followed by a purification step to remove any impurities. The resulting compound is a white solid with a melting point of 171-174°C.